Cas no 476367-51-8 (N-{5-(2H-1,3-benzodioxol-5-yl)methyl-3-cyano-4-methylthiophen-2-yl}naphthalene-1-carboxamide)

• Product Name: N-{5-(2H-1,3-benzodioxol-5-yl)methyl-3-cyano-4-methylthiophen-2-yl}naphthalene-1-carboxamide
• CAS No: 476367-51-8
• MF: C₂₅H₁₈N₂O₃S
• MW: 426.487024784088
• CID: 6175461
• PubChem ID: 4535216
• Update Time: 2025-07-01

N-{5-(2H-1,3-benzodioxol-5-yl)methyl-3-cyano-4-methylthiophen-2-yl}naphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(2H-1,3-benzodioxol-5-yl)methyl-3-cyano-4-methylthiophen-2-yl}naphthalene-1-carboxamide
• AB00668016-01
• AKOS024580085
• 476367-51-8
• N-(5-(benzo[d][1,3]dioxol-5-ylmethyl)-3-cyano-4-methylthiophen-2-yl)-1-naphthamide
• N-[5-(1,3-benzodioxol-5-ylmethyl)-3-cyano-4-methylthiophen-2-yl]naphthalene-1-carboxamide
• N-{5-[(2H-1,3-benzodioxol-5-yl)methyl]-3-cyano-4-methylthiophen-2-yl}naphthalene-1-carboxamide
• F0526-2154

• Inchi： 1S/C25H18N2O3S/c1-15-20(13-26)25(27-24(28)19-8-4-6-17-5-2-3-7-18(17)19)31-23(15)12-16-9-10-21-22(11-16)30-14-29-21/h2-11H,12,14H2,1H3,(H,27,28)
• InChI Key： XOUZKYYFRKODRK-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C(C)=C1CC1=CC=C2C(=C1)OCO2)NC(C1=CC=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 426.10381361g/mol
• Monoisotopic Mass: 426.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 99.6Ų

Additional information on N-{5-(2H-1,3-benzodioxol-5-yl)methyl-3-cyano-4-methylthiophen-2-yl}naphthalene-1-carboxamide

Comprehensive Analysis of N-{5-(2H-1,3-benzodioxol-5-yl)methyl-3-cyano-4-methylthiophen-2-yl}naphthalene-1-carboxamide (CAS No. 476367-51-8)

The compound N-{5-(2H-1,3-benzodioxol-5-yl)methyl-3-cyano-4-methylthiophen-2-yl}naphthalene-1-carboxamide, identified by its CAS No. 476367-51-8, is a structurally intricate molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique combination of a benzodioxole moiety, a thiophene ring, and a naphthalene carboxamide group makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its ability to interact with specific protein targets.

In recent years, the demand for novel small-molecule inhibitors and biologically active compounds has surged, driven by advancements in precision medicine and personalized therapies. N-{5-(2H-1,3-benzodioxol-5-yl)methyl-3-cyano-4-methylthiophen-2-yl}naphthalene-1-carboxamide fits into this trend due to its potential applications in targeting enzymes and receptors involved in inflammatory and metabolic disorders. Its cyano and methylthiophene functionalities contribute to its binding affinity, while the naphthalene core enhances its pharmacokinetic properties.

The synthesis of CAS No. 476367-51-8 involves multi-step organic reactions, including amide coupling and heterocyclic ring formation, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize its structure and ensure reproducibility. These methods are essential for researchers who frequently search for compound characterization protocols or synthetic routes for complex molecules.

From a pharmacological perspective, N-{5-(2H-1,3-benzodioxol-5-yl)methyl-3-cyano-4-methylthiophen-2-yl}naphthalene-1-carboxamide exhibits promising bioactivity in preclinical studies. Its ability to penetrate cell membranes and interact with intracellular targets makes it a subject of interest for drug delivery systems and targeted therapy. These attributes align with the growing focus on nanomedicine and smart drug design, which are frequently searched topics in academic and industrial research.

Environmental and safety considerations are also paramount when working with CAS No. 476367-51-8. While it is not classified as a hazardous material, proper handling and disposal protocols must be followed to minimize any potential risks. Researchers often seek information on compound stability, storage conditions, and compatibility with other reagents, making these aspects critical for inclusion in any technical documentation.

In conclusion, N-{5-(2H-1,3-benzodioxol-5-yl)methyl-3-cyano-4-methylthiophen-2-yl}naphthalene-1-carboxamide represents a fascinating area of study for chemists and pharmacologists alike. Its structural complexity, combined with its potential therapeutic benefits, positions it as a valuable compound in the ongoing quest for innovative treatments. As the scientific community continues to explore its applications, this molecule is likely to remain a focal point in discussions about drug discovery and molecular design.